Cas no 68260-91-3 (Bis[2-(trifluoromethyl)phenyl]methanone)

• Product Name: Bis[2-(trifluoromethyl)phenyl]methanone
• CAS No: 68260-91-3
• MF: C₁₅H₈F₆O
• MW: 318.213845252991
• CID: 2798800
• PubChem ID: 12434983
• Update Time: 2025-04-21

Bis[2-(trifluoromethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• DTXSID00498165
• 68260-91-3
• 2,2'-bis(trifluoromethyl)benzophenone
• Bis[2-(trifluoromethyl)phenyl]methanone
• SCHEMBL746794

• Inchi： 1S/C15H8F6O/c16-14(17,18)11-7-3-1-5-9(11)13(22)10-6-2-4-8-12(10)15(19,20)21/h1-8H
• InChI Key： HHUPFDQQJVDJMZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(C1C=CC=CC=1C(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 318.04793385Da
• Monoisotopic Mass: 318.04793385Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų